Cas no 477762-90-6 ((1E)-1-(2-Chloro-1H-indol-3-yl)-N-(3-methyl-1H-pyrazol-5-yl)methanimine)

• Product Name: (1E)-1-(2-Chloro-1H-indol-3-yl)-N-(3-methyl-1H-pyrazol-5-yl)methanimine
• CAS No: 477762-90-6
• MF: C₁₃H₁₁ClN₄
• MW: 258.70624089241
• MDL: MFCD02571728
• CID: 5032482
• Update Time: 2026-02-28

(1E)-1-(2-Chloro-1H-indol-3-yl)-N-(3-methyl-1H-pyrazol-5-yl)methanimine Chemical and Physical Properties

Names and Identifiers

• (1E)-1-(2-chloro-1H-indol-3-yl)-N-(3-methyl-1H-pyrazol-5-yl)methanimine
• (1E)-1-(2-Chloro-1H-indol-3-yl)-N-(3-methyl-1H-pyrazol-5-yl)methanimine

• MDL： MFCD02571728
• Inchi： 1S/C13H11ClN4/c1-8-6-12(18-17-8)15-7-10-9-4-2-3-5-11(9)16-13(10)14/h2-7,16H,1H3,(H,17,18)/b15-7+
• InChI Key： WWUWCZSKLPOLLZ-VIZOYTHASA-N
• SMILES： ClC1=C(/C=N/C2C=C(C)NN=2)C2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 3.3
• Topological Polar Surface Area: 56.8

Additional information on (1E)-1-(2-Chloro-1H-indol-3-yl)-N-(3-methyl-1H-pyrazol-5-yl)methanimine

Research Briefing on (1E)-1-(2-Chloro-1H-indol-3-yl)-N-(3-methyl-1H-pyrazol-5-yl)methanimine (CAS: 477762-90-6)

The compound (1E)-1-(2-Chloro-1H-indol-3-yl)-N-(3-methyl-1H-pyrazol-5-yl)methanimine (CAS: 477762-90-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a promising scaffold for the development of novel kinase inhibitors. The indole and pyrazole moieties in its structure are known to interact with key residues in the ATP-binding pockets of various kinases, making it a valuable candidate for targeted therapy. Preliminary in vitro assays have demonstrated its inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory diseases.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for its production, which involves a condensation reaction between 2-chloro-1H-indole-3-carbaldehyde and 3-methyl-1H-pyrazol-5-amine. This improved synthesis not only enhances yield but also reduces the formation of by-products, making it more suitable for large-scale applications.

In terms of biological evaluation, recent in vivo studies have shown that (1E)-1-(2-Chloro-1H-indol-3-yl)-N-(3-methyl-1H-pyrazol-5-yl)methanimine exhibits promising pharmacokinetic properties, including good oral bioavailability and moderate half-life. These findings suggest its potential as an orally administered therapeutic agent. Additionally, mechanistic studies have revealed that the compound induces apoptosis in cancer cells by modulating the PI3K/AKT/mTOR signaling pathway.

Despite these promising results, challenges remain in the development of this compound. Issues such as off-target effects and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and toxicological assessments. Future research directions may include the exploration of derivatives with improved selectivity and reduced side effects.

In conclusion, (1E)-1-(2-Chloro-1H-indol-3-yl)-N-(3-methyl-1H-pyrazol-5-yl)methanimine represents a promising lead compound in the field of medicinal chemistry. Its unique structure and biological activity make it a valuable candidate for further development as a therapeutic agent. Continued research efforts will be essential to fully elucidate its potential and overcome existing challenges.